Cas no 14399-78-1 (4-Thiazolidinone,3,3'-(1,2-ethanediyl)bis[2-thioxo-)

• Product Name: 4-Thiazolidinone,3,3'-(1,2-ethanediyl)bis[2-thioxo-
• CAS No: 14399-78-1
• MF: C₈H₈N₂O₂S₄
• MW: 292.421316146851
• CID: 142537
• PubChem ID: 203434
• Update Time: 2025-04-19

4-Thiazolidinone,3,3'-(1,2-ethanediyl)bis[2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 3-[2-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)ethyl]-2-sulfanylidene-1,3-thiazolidin-4-one
• 3,3'-Ethane-1,2-diylbis(2-thioxo-1,3-thiazolidin-4-one)
• 3-[2-(4-OXO-2-THIOXO-1,3-THIAZOLAN-3-YL)ETHYL]-2-THIOXO-1,3-THIAZOLAN-4-ONE
• Oprea1_166495
• Rhodanine, 3,3'-ethylenedi-
• Ethylenebisrhodanine
• 3,3'-Ethylenedirhodanine
• Oprea1_334056
• BRN 0276546
• AKOS005378578
• 4-Thiazolidinone, 3,3'-(1,2-ethanediyl)bis(2-thioxo-
• 14399-78-1
• N,N'-Ethylenebisrhodanine
• 3,3'-(ethane-1,2-diyl)bis(2-thioxothiazolidin-4-one)
• DTXSID40162590
• 4-27-00-03197 (Beilstein Handbook Reference)
• SCHEMBL3062340
• 3,3'-Ethyl
• 4-Thiazolidinone,3,3'-(1,2-ethanediyl)bis[2-thioxo-

• Inchi： 1S/C8H8N2O2S4/c11-5-3-15-7(13)9(5)1-2-10-6(12)4-16-8(10)14/h1-4H2
• InChI Key： MMOVOMSMFLJLDS-UHFFFAOYSA-N
• SMILES： S1C(N(C(C1)=O)CCN1C(=S)SCC1=O)=S

Computed Properties

• Exact Mass: 291.94704
• Monoisotopic Mass: 291.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 155Ų

Experimental Properties

• Density: 1.72
• Boiling Point: 443.8°C at 760 mmHg
• Flash Point: 222.2°C
• Refractive Index: 1.811
• PSA: 40.62